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For Researchers, Scientists, and Drug Development Professionals

Introduction
(rel)-RSD 921 is a novel compound identified as a potent voltage-gated sodium channel

blocker. Its therapeutic potential as a local anesthetic and antiarrhythmic agent is linked to its

state-dependent interaction with sodium channels, particularly its use-dependent blocking

characteristics.[1] Use-dependent (or frequency-dependent) block is a phenomenon where the

inhibitory effect of a drug increases with the frequency of channel activation.[2][3] This property

is crucial for drugs targeting rapidly firing cells, such as those in epileptic foci or arrhythmic

cardiac tissue.[3]

These application notes provide detailed protocols for assessing the use-dependent block of

(rel)-RSD 921 using the two-electrode voltage clamp (TEVC) technique in Xenopus laevis

oocytes expressing various sodium channel isoforms.
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The use-dependent block of sodium channels by local anesthetics like (rel)-RSD 921 is well

explained by the Modulated Receptor Hypothesis.[4] This hypothesis posits that the affinity of

the drug for its binding site on the sodium channel is dependent on the conformational state of

the channel (resting, open, or inactivated).[4] Local anesthetics typically have a higher affinity

for the open and inactivated states than the resting state.[4]

During repetitive stimulation, the channels cycle through these states. With each

depolarization, more channels enter the open and inactivated states, providing more high-

affinity binding sites for the drug. If the drug dissociates slowly from these states during the

resting phase between stimuli, the block accumulates with successive pulses, leading to a

more pronounced inhibition at higher stimulation frequencies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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